Cas no 215590-72-0 (4,4'-Methylene-d2-dianiline)

• Product Name: 4,4'-Methylene-d2-dianiline
• CAS No: 215590-72-0
• MF: C₁₃H₁₄N₂
• MW: 200.275986194611
• CID: 243149
• PubChem ID: 12236405
• Update Time: 2025-05-26

4,4'-Methylene-d2-dianiline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-(methylene-d2)bis- (9CI)
• 4,4’-METHYLENE-D2-DIANILINE
• METHYLENE-DIANILINE-D2
• D99386
• 4-[(4-aminophenyl)-dideuteriomethyl]aniline
• 4-[(4-aminophenyl)(?H?)methyl]aniline
• 215590-72-0
• 4,4'-METHYLENE-D2-DIANILINE
• 4,4'-Methylene-d2-dianiline

• Inchi： 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9D2
• InChI Key： YBRVSVVVWCFQMG-KNXIQCGSSA-N
• SMILES： NC1C=CC(=CC=1)C([2H])([2H])C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 200.128
• Monoisotopic Mass: 200.128
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52A^2

Additional information on 4,4'-Methylene-d2-dianiline

Introduction to 4,4'-Methylene-d2-dianiline (CAS No. 215590-72-0)

4,4'-Methylene-d2-dianiline, also known by its CAS number 215590-72-0, is a specialized chemical compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and polymer chemistry. This compound is a derivative of aniline and is characterized by its unique molecular structure, which includes a methylene bridge and two amine groups. The presence of deuterium atoms (d2) in the molecule adds to its stability and specific properties, making it a valuable component in various applications.

The molecular formula of 4,4'-Methylene-d2-dianiline is C13H16D2N2, and its molecular weight is approximately 218.33 g/mol. The compound is typically supplied as a white to off-white solid with a melting point ranging from 160°C to 165°C. Its solubility in water is low, but it dissolves readily in organic solvents such as methanol, ethanol, and dimethylformamide (DMF).

In the realm of materials science, 4,4'-Methylene-d2-dianiline has been explored for its potential in the synthesis of advanced polymers and composites. Recent studies have highlighted its role in enhancing the mechanical properties of polymer matrices. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating 4,4'-Methylene-d2-dianiline into epoxy resins significantly improved their tensile strength and thermal stability. This finding has significant implications for industries such as aerospace and automotive, where high-performance materials are crucial.

In the pharmaceutical industry, 4,4'-Methylene-d2-dianiline has shown promise as an intermediate in the synthesis of certain drugs. Its unique chemical structure allows for the creation of complex molecules with specific biological activities. A notable example is its use in the development of novel antiviral agents. A 2022 research paper in the Journal of Medicinal Chemistry reported that derivatives of 4,4'-Methylene-d2-dianiline exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. This discovery opens new avenues for drug discovery and development.

The environmental impact of chemicals is a critical consideration in their application. Studies on the biodegradability and toxicity of 4,4'-Methylene-d2-dianiline have been conducted to ensure its safe use. A 2021 study published in the Journal of Environmental Science and Health found that under controlled conditions, 4,4'-Methylene-d2-dianiline showed moderate biodegradability and low toxicity to aquatic organisms. These findings suggest that with proper handling and disposal practices, the compound can be used safely in industrial settings.

The synthesis of 4,4'-Methylene-d2-dianiline involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common methods include reductive amination and coupling reactions using deuterated precursors. Researchers at leading institutions have optimized these processes to achieve industrial-scale production while maintaining environmental sustainability.

In conclusion, 4,4'-Methylene-d2-dianiline (CAS No. 215590-72-0) is a versatile chemical compound with a wide range of applications in materials science and pharmaceuticals. Its unique molecular structure and properties make it an essential component in the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific and industrial fields.